N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-prop-2-enylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H21ClN2O/c1-2-9-18-16(20)13-7-10-19(11-8-13)12-14-5-3-4-6-15(14)17/h2-6,13H,1,7-12H2,(H,18,20)
• InChI Key: QFPISYXNVZRIPI-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1CCN(CC1)CC2=CC=CC=C2Cl
• Molecular Formula: C16H21ClN2O
• Molecular Weight: 292.80 g/mol

Description

N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide, also known as ACBC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. ACBC belongs to the piperidine class of compounds and is a derivative of benzylpiperidine.

Mechanism of Action

The exact mechanism of action of N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide is not fully understood. However, studies have suggested that N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide acts on the central nervous system by interacting with various neurotransmitter systems. N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has been shown to modulate the release of dopamine, serotonin, and norepinephrine, which are neurotransmitters involved in pain perception, mood regulation, and cognitive function.
Biochemical and Physiological Effects:
N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has been shown to have a range of biochemical and physiological effects. Studies have shown that N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has analgesic and anti-inflammatory effects in animal models. N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has also been shown to have anticonvulsant effects and may be useful in the treatment of epilepsy. In addition, N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has several advantages as a research compound. It is relatively easy to synthesize and purify, and it has a high degree of purity. N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide is also stable under a range of conditions, making it suitable for a variety of experiments. However, N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has some limitations. It is a relatively new compound, and there is still much to be learned about its properties and potential applications. In addition, N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide is not widely available, which may limit its use in some experiments.

Future Directions

There are several future directions for research on N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide. One area of research is the development of new analogs of N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide with improved properties. Another area of research is the investigation of the potential use of N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Further studies are also needed to fully understand the mechanism of action of N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide and its potential applications in various fields.
Conclusion:
In conclusion, N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide is a promising compound that has potential applications in various fields. Its synthesis method is relatively simple, and it has been shown to have a range of biochemical and physiological effects. N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has several advantages as a research compound, but there are still limitations to its use. Future research is needed to fully understand the properties and potential applications of N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide.

Synthesis Methods

The synthesis of N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide involves the reaction of 2-chlorobenzyl chloride with piperidine in the presence of an allyl group. The reaction takes place in anhydrous conditions and requires a catalyst such as palladium on carbon. The resulting product is purified using column chromatography to obtain pure N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide.

Scientific Research Applications

N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has been studied for its potential applications in various fields. One of the most promising areas of research is in the field of medicinal chemistry. Studies have shown that N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has potential as an analgesic, anti-inflammatory, and anticonvulsant agent. N-allyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.